![molecular formula C22H25N3O B6131246 2-benzyl-4-[3-(1H-pyrazol-1-ylmethyl)benzyl]morpholine](/img/structure/B6131246.png)
2-benzyl-4-[3-(1H-pyrazol-1-ylmethyl)benzyl]morpholine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-benzyl-4-[3-(1H-pyrazol-1-ylmethyl)benzyl]morpholine is a chemical compound that belongs to the class of morpholine derivatives. It is a synthetic compound that has been extensively studied for its potential use in scientific research.
Scientific Research Applications
2-benzyl-4-[3-(1H-pyrazol-1-ylmethyl)benzyl]morpholine has been studied extensively for its potential use in scientific research. It has been shown to have anti-inflammatory, analgesic, and anticonvulsant properties. It has also been studied for its potential use in the treatment of depression, anxiety, and other neurological disorders.
Mechanism of Action
The exact mechanism of action of 2-benzyl-4-[3-(1H-pyrazol-1-ylmethyl)benzyl]morpholine is not fully understood. However, it is believed to work by modulating the activity of certain neurotransmitters in the brain, such as serotonin and dopamine. It may also work by inhibiting the activity of certain enzymes, such as cyclooxygenase.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to reduce inflammation and pain, improve mood, and reduce anxiety and depression. It has also been shown to have anticonvulsant properties and may be useful in the treatment of epilepsy.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-benzyl-4-[3-(1H-pyrazol-1-ylmethyl)benzyl]morpholine in lab experiments is its potent and specific activity. It has been shown to have a high affinity for certain receptors in the brain, making it a useful tool for studying the function of these receptors. However, one of the limitations of using this compound is its potential toxicity. It is important to use appropriate safety precautions when working with this compound.
Future Directions
There are a number of future directions for research on 2-benzyl-4-[3-(1H-pyrazol-1-ylmethyl)benzyl]morpholine. One area of interest is its potential use in the treatment of neurological disorders, such as epilepsy, depression, and anxiety. Another area of interest is its potential use as a tool for studying the function of certain receptors in the brain. Further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications.
Synthesis Methods
The synthesis of 2-benzyl-4-[3-(1H-pyrazol-1-ylmethyl)benzyl]morpholine involves the reaction between 4-(3-chlorobenzyl)morpholine and 1-(pyrazol-1-ylmethyl)benzene in the presence of a base. The reaction yields the desired compound, which can be purified using standard methods.
Properties
IUPAC Name |
2-benzyl-4-[[3-(pyrazol-1-ylmethyl)phenyl]methyl]morpholine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25N3O/c1-2-6-19(7-3-1)15-22-18-24(12-13-26-22)16-20-8-4-9-21(14-20)17-25-11-5-10-23-25/h1-11,14,22H,12-13,15-18H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LOJZIKHMLGUMEM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC(CN1CC2=CC=CC(=C2)CN3C=CC=N3)CC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.